Cas no 13451-19-9 (Terbium trinitrate hexahydrate)

• Product Name: Terbium trinitrate hexahydrate
• CAS No: 13451-19-9
• MF: H₁₂N₃O₁₅Tb
• MW: 453.031720161438
• MDL: MFCD00149868
• CID: 175558
• PubChem ID: 24853001
• Update Time: 2025-05-22

Terbium trinitrate hexahydrate Chemical and Physical Properties

Names and Identifiers

• Nitric acid,terbium(3+) salt, hexahydrate (8CI,9CI)
• Terbium(III) nitrate hexahydrate
• terbium(3+),trinitrate,hexahydrate
• Terbium trinitrate hexahydrate
• TERBIUM NITRATE
• TERBIUM (III) NITRATE
• TERBIUM NITRATE, HEXAHYDRATE
• TERBIUM(+3)NITRATE HEXAHYDRATE
• terbium(iii)nitrate,hexahydrate(1:3:6)
• nitricacid,terbium(3+)salt,hexahydrate
• terbiumtrinitratehexahydrate
• Terbium(III) nitrate hexahydrate,99.90%
• Terbium(III) nitrate hexahydrate, 99.9%
• Terbium(III) nitrate, hexahydrate (1:3:6)
• terbium nitrate hexahydrate
• Nitric acid, terbium(3+) salt, hexahydrate
• Terbium(III) nitrate hexahydrate, 99.99+%, (trace metal basis)
• Terbium nitrate,hexahydrate
• 3NO3.Tb.6H2O
• Terbium(III)nitratehexahydrate
• terbium(3+) trinitrate hexahydrate
• 53
• Terbium(III) nitrate hydrate, REacton?
• DTXSID10158763
• 13451-19-9
• MFCD00149868
• MFCD00799162
• Terbium(III) nitrate hydrate
• terbium(3+);trinitrate;hexahydrate
• D95968
• UTCARTSNNKGRTD-UHFFFAOYSA-N

• MDL： MFCD00149868
• Inchi： 1S/3NO3.6H2O.Tb/c3*2-1(3)4;;;;;;;/h;;;6*1H2;/q3*-1;;;;;;;+3
• InChI Key： UTCARTSNNKGRTD-UHFFFAOYSA-N
• SMILES： [Tb+3].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].O.O.O.O.O.O

Computed Properties

• Exact Mass: 452.95200
• Monoisotopic Mass: 452.95220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 195

Experimental Properties

• Color/Form: Not available
• Melting Point: 89.3 °C
• PSA: 262.02000
• LogP: 0.46650
• Merck: 14,9157
• Solubility: Not available

Terbium trinitrate hexahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272-H315-H319-H335
• Warning Statement： P220-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1477 5.1/PG 3
• WGK Germany：2
• Hazard Category Code： 8-36/37/38
• Safety Instruction： S17-S26-S36/37/39
• RTECS：WY9625000
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：III
• Risk Phrases：R8
• Packing Group：III
• Safety Term：5.1
• Packing Group：III
• Hazard Level：5.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Terbium trinitrate hexahydrate

Terbium Trinitrate Hexahydrate: A Comprehensive Overview

Terbium trinitrate hexahydrate, with the CAS number 13451-19-9, is a rare earth compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, also known as terbium nitrate hexahydrate, is a hydrated form of terbium nitrate, which belongs to the broader category of rare earth nitrates. The compound is widely used in various industries, including optics, electronics, and materials science, owing to its exceptional luminescent properties and magnetic characteristics.

The chemical formula of terbium trinitrate hexahydrate is Tb(NO3)3·6H2O, indicating that it consists of terbium ions (Tb³⁺), nitrate ions (NO3⁻), and six water molecules. The compound is typically a white crystalline solid with a high solubility in water. Its structure is characterized by the presence of hydrated terbium ions surrounded by nitrate anions, which contribute to its stability and reactivity. Recent studies have highlighted the importance of understanding the hydration dynamics of this compound, as it plays a crucial role in determining its physical and chemical properties.

One of the most notable applications of terbium trinitrate hexahydrate is in the field of luminescent materials. Terbium-based compounds are known for their ability to emit light under specific conditions, making them ideal for use in phosphors and light-emitting diodes (LEDs). Recent research has focused on enhancing the luminescent efficiency of terbium trinitrate hexahydrate by optimizing its crystal structure and surface properties. For instance, studies have shown that doping this compound with other rare earth elements can significantly improve its emission intensity and color purity.

In addition to its luminescent properties, terbium trinitrate hexahydrate also exhibits magnetic characteristics that make it valuable in the development of advanced magnetic materials. Terbium is a lanthanide element with a high magnetic moment, which contributes to the magnetic properties of this compound. Researchers have explored the potential of using terbium trinitrate hexahydrate in magnetic storage devices and sensors. Recent advancements in nanotechnology have enabled the synthesis of nanoscale particles of this compound, which exhibit enhanced magnetic responsiveness compared to their bulk counterparts.

The synthesis of terbium trinitrate hexahydrate involves several methods, including precipitation reactions and hydrothermal synthesis. These methods allow for precise control over the crystal size and morphology of the resulting product. Recent studies have emphasized the importance of green chemistry approaches in synthesizing this compound, with researchers exploring environmentally friendly methods that minimize waste and energy consumption.

Another area where terbium trinitrate hexahydrate has shown promise is in catalysis. The compound acts as a catalyst in various chemical reactions, including oxidation and reduction processes. Recent research has focused on improving the catalytic activity of this compound by modifying its surface chemistry and incorporating it into composite materials. These advancements have opened up new possibilities for using terbium trinitrate hexahydrate in industrial-scale chemical processes.

Despite its numerous applications, there are challenges associated with the use of terbium trinitrate hexahydrate. One major concern is its relatively high cost due to the scarcity of terbium resources. Efforts are underway to develop more cost-effective methods for extracting and purifying terbium from ores. Additionally, researchers are exploring ways to recycle and reuse this compound to reduce waste and environmental impact.

In conclusion, terbium trinitrate hexahydrate (CAS number 13451-19-9) is a versatile compound with a wide range of applications in modern technology. Its unique properties make it an essential material in fields such as optics, electronics, and magnetism. As research continues to uncover new ways to optimize its performance and sustainability, this compound is poised to play an even greater role in shaping future technologies.